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Compound of Interest

Compound Name: 2-Bromobenzoyl chloride

Cat. No.: B130232 Get Quote

An In-depth Technical Guide on 2-Bromobenzoyl Chloride

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide provides core technical data on 2-Bromobenzoyl
chloride, a key building block in organic synthesis.

Physicochemical Properties
2-Bromobenzoyl chloride is a halogenated aromatic acyl chloride. Its reactivity makes it a

versatile reagent in the synthesis of various pharmaceutical intermediates and other complex

organic molecules.

Core Data
The fundamental molecular properties of 2-Bromobenzoyl chloride are summarized below for

easy reference.

Property Value Citations

Molecular Formula C₇H₄BrClO [1][2][3]

Molecular Weight 219.46 g/mol [1][2][3][4]

Linear Formula BrC₆H₄COCl

CAS Number 7154-66-7 [2]
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Structural and Logical Relationships
The interplay between the chemical's name, its elemental composition (formula), and its

resulting molecular weight is a foundational concept in chemistry.

2-Bromobenzoyl chloride

Molecular Formula
C₇H₄BrClO

is represented by

Molecular Weight
219.46 g/mol

results in a

Click to download full resolution via product page

Chemical Identity and Properties Relationship

This guide is intended for an audience with a technical background in chemistry and drug

development. The experimental protocols and signaling pathways mentioned are for illustrative

purposes and should be supplemented with detailed literature review and laboratory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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